Cas no 13224-84-5 (5-(Trimethylsilyl)-4-pentyn-1-ol)

5-(Trimethylsilyl)-4-pentyn-1-ol structure
13224-84-5 structure
Product Name:5-(Trimethylsilyl)-4-pentyn-1-ol
CAS No:13224-84-5
MF:C8H16OSi
MW:156.297543525696
MDL:MFCD00190229
CID:49115
PubChem ID:2760861
Update Time:2025-04-18

5-(Trimethylsilyl)-4-pentyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(Trimethylsilyl)pent-4-yn-1-ol
    • 5-Trimethylsilyl-4-pentyn-1-ol
    • 5-Trimethylsilyl-4-prntyn-1-ol
    • 5-(TRIMETHYLSILYL)-4-PENTYN-1-OL
    • C8H16OSi
    • 5-trimethylsilylpent-4-yn-1-ol
    • TrichloroMethyl chloroforMate
    • TIMTEC-BB SBB009060
    • TriMethylsilyl-4-prnty
    • 4-Pentyn-1-ol,5-(trimethylsilyl)-
    • 5-Trimethylsilyl-4-pentyn-1-ol,97%
    • 5-(Trimethylsilyl)-4-pentyn-1-ol 96%
    • 4-Pentyn-1-ol, 5-(trimethylsilyl)-
    • LIHAMNSEAAPIRM-UHFFFAOYSA-N
    • RW2057
    • 5-(Trimethylsilyl);pent-4-yn-1-ol
    • TRA0078328
    • TR-0
    • 5-(Trimethylsilyl)-4-pentyn-1-ol
    • MDL： MFCD00190229
    • Inchi： 1S/C8H16OSi/c1-10(2,3)8-6-4-5-7-9/h9H,4-5,7H2,1-3H3
    • InChI Key： LIHAMNSEAAPIRM-UHFFFAOYSA-N
    • SMILES： [Si](C#CCCCO)(C)(C)C

Computed Properties

  • Exact Mass: 156.09700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless transparent to yellow liquid
  • Density: 0.861 g/mL at 25 °C
  • Boiling Point: 76 °C/15 mmHg(lit.)
  • Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Refractive Index: n20/D 1.457
  • PSA: 20.23000
  • LogP: 1.63970
  • Solubility: Not determined

5-(Trimethylsilyl)-4-pentyn-1-ol Security Information

  • Hazardous Material transportation number：UN 1987
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • Risk Phrases：R10

5-(Trimethylsilyl)-4-pentyn-1-ol Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-(Trimethylsilyl)-4-pentyn-1-ol Pricemore >>

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